Cas no 730964-94-0 (3-isocyano-2,4-dimethylbenzoate)

• Product Name: 3-isocyano-2,4-dimethylbenzoate
• CAS No: 730964-94-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1765064
• PubChem ID: 2759905
• Update Time: 2025-05-20

3-isocyano-2,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 3-isocyano-2,4-dimethylbenzoate
• METHYL-3-ISOCYANO-4-METHYLBENZOATE
• METHYL 3-ISOCYANO-4-METHYLBENZOATE
• 730964-94-0
• AKOS006293930
• SCHEMBL2550988

• MDL： MFCD04117592
• Inchi： 1S/C10H9NO2/c1-7-4-5-8(10(12)13-3)6-9(7)11-2/h4-6H,1,3H3
• InChI Key： FBWKWPONSPJGGU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C)=C(C=1)[N+]#[C-])=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.56310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-isocyano-2,4-dimethylbenzoate

3-Isocyano-2,4-Dimethylbenzoate (CAS No. 730964-94-0): An Overview of Its Properties and Applications

3-Isocyano-2,4-dimethylbenzoate (CAS No. 730964-94-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its isocyanate functional group and the presence of two methyl substituents on the benzene ring, which contribute to its distinct properties and reactivity.

The isocyanate group in 3-isocyano-2,4-dimethylbenzoate is particularly noteworthy as it is a key functional group in the synthesis of polyurethanes, which are widely used in coatings, adhesives, and foams. The presence of this group allows for the formation of urethane linkages through reactions with alcohols or amines, making 3-isocyano-2,4-dimethylbenzoate a valuable intermediate in the production of these materials.

In addition to its role in polymer synthesis, 3-isocyano-2,4-dimethylbenzoate has also been explored for its potential in pharmaceutical applications. Recent studies have highlighted the importance of isocyanates in the development of new drugs, particularly those targeting specific biological pathways. The ability to form covalent bonds with nucleophiles such as cysteine residues in proteins makes 3-isocyano-2,4-dimethylbenzoate an attractive candidate for the design of targeted therapies.

One notable area of research involves the use of 3-isocyano-2,4-dimethylbenzoate as a building block for the synthesis of small molecules with anti-inflammatory properties. A study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-isocyano-2,4-dimethylbenzoate exhibited potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-isocyano-2,4-dimethylbenzoate could be a valuable starting material for the development of new anti-inflammatory drugs.

Another area where 3-isocyano-2,4-dimethylbenzoate has shown promise is in the field of materials science. Researchers at the University of California, Berkeley, have investigated the use of this compound as a precursor for the synthesis of novel polymers with enhanced mechanical properties. The unique combination of the isocyanate group and the substituted benzene ring allows for the creation of polymers with improved strength and flexibility, making them suitable for applications in advanced materials such as composites and coatings.

The synthesis of 3-isocyano-2,4-dimethylbenzoate typically involves several steps, including the formation of an intermediate ester followed by conversion to the isocyanate derivative. One common method involves reacting 2,4-dimethylbenzyl alcohol with phosgene or another suitable reagent to form the isocyanate. This process requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety and handling, 3-isocyano-2,4-dimethylbenzoate should be treated with caution due to its reactivity and potential health effects associated with exposure to isocyanates. Proper personal protective equipment (PPE) and ventilation should be used when handling this compound to minimize risks.

Recent advancements in analytical techniques have also contributed to a better understanding of 3-isocyano-2,4-dimethylbenzoate's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound and its derivatives with high precision. These techniques provide valuable insights into the molecular structure and behavior of 3-isocyano-2,4-dimethylbenzoate, facilitating its use in various applications.

Overall, 3-isocyano-2,4-dimethylbenzoate (CAS No. 730964-94-0) represents a promising compound with diverse applications across multiple fields. Its unique chemical structure and reactivity make it a valuable intermediate in polymer synthesis and a potential candidate for pharmaceutical development. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility and impact.